Cas no 64434-97-5 (4-Benzothiazol-2-yl-quinoline)

• Product Name: 4-Benzothiazol-2-yl-quinoline
• CAS No: 64434-97-5
• MF: C₁₆H₁₀N₂S
• MW: 262.329001903534
• CID: 961288
• PubChem ID: 12384678
• Update Time: 2025-04-19

4-Benzothiazol-2-yl-quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazol-2-yl-quinoline
• 2-quinolin-4-yl-1,3-benzothiazole
• 2-(quinolin-4-yl)benzo[d]thiazole
• 4-benzo[d]thiazol-2-yl-quinoline
• 64434-97-5
• SCHEMBL24567101
• DTXSID80495677
• 4-(1,3-Benzothiazol-2-yl)quinoline
• DB-295247
• 4-benzo[d]thiazol-2-ylquinoline

• Inchi： 1S/C16H10N2S/c1-2-6-13-11(5-1)12(9-10-17-13)16-18-14-7-3-4-8-15(14)19-16/h1-10H
• InChI Key： DVNVHWRCZKWSDS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 262.05600
• Monoisotopic Mass: 262.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 4.51150